Cas no 6843-89-6 (ethyl 1,3-dihydroxynaphthalene-2-carboxylate)

• Product Name: ethyl 1,3-dihydroxynaphthalene-2-carboxylate
• CAS No: 6843-89-6
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• MDL: MFCD00451682
• CID: 514940
• PubChem ID: 249648
• Update Time: 2025-08-04

ethyl 1,3-dihydroxynaphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1,3-dihydroxy-2-naphthoate
• 1,3-Dihydroxy-naphthalene-2-carboxylic acid ethyl ester
• 2-Naphthalenecarboxylicacid, 1,3-dihydroxy-, ethyl ester
• ethyl 1,3-dihydroxynaphthalene-2-carboxylate
• Ethyl-1,3-dihydroxy-2-naphtoate
• 1,3-Dihydroxy-[2]naphthoesaeure-aethylester
• 1,3-dihydroxy-[2]naphthoic acid ethyl ester
• 1,3-Dihydroxy-2-naphthalenecarboxylic acid ethyl ester
• 1,3-Dihydroxy-naphthalin-carbonsaeure-(2)-ethylester
• ethyl 1,3-dihydroxynaphthoate
• F0118-0027
• Naphthoresorcin-carbonsaeure-(2)-ethylester
• 2-Naphthalenecarboxylic acid, 1,3-dihydroxy-, ethyl ester
• Ethyl1,3-Dihydroxy-2-naphthoate
• NSC68182
• Oprea1_139550
• CBDivE_007465
• JNVQ
• NSC-68182
• JNVQTZHEEIATCI-UHFFFAOYSA-N
• AKOS002285130
• FT-0651438
• MFCD00451682
• J-503908
• AS-18501
• EN300-235857
• A836152
• AB00075325-01
• HMS1578I13
• SCHEMBL1127490
• CCG-355556
• AM20041005
• SR-01000401175
• SR-01000401175-1
• SY025962
• EU-0001634
• Ethyl 1 pound not3-Dihydroxy-2-naphthoate
• 6843-89-6
• 1,3-Dihydroxy-2-naphthoic acid, ethyl ester
• DTXSID80290341
• STK366641
• DB-029730

• MDL： MFCD00451682
• Inchi： 1S/C13H12O4/c1-2-17-13(16)11-10(14)7-8-5-3-4-6-9(8)12(11)15/h3-7,14-15H,2H2,1H3
• InChI Key： JNVQTZHEEIATCI-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)OCC)=C(C=C2C=CC=CC2=1)O

Computed Properties

• Exact Mass: 232.07400
• Monoisotopic Mass: 232.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 3.2

Experimental Properties

• Melting Point: 82-85°C
• Boiling Point: 375.5℃ at 760 mmHg
• PSA: 66.76000
• LogP: 2.42770

ethyl 1,3-dihydroxynaphthalene-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on ethyl 1,3-dihydroxynaphthalene-2-carboxylate

Recent Advances in the Study of Ethyl 1,3-Dihydroxynaphthalene-2-Carboxylate (CAS: 6843-89-6)

Ethyl 1,3-dihydroxynaphthalene-2-carboxylate (CAS: 6843-89-6) is a naphthalene derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biological studies. Recent studies have explored its synthesis, biological activities, and mechanisms of action, providing valuable insights into its therapeutic potential.

One of the key areas of research has been the synthesis and optimization of ethyl 1,3-dihydroxynaphthalene-2-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity, making it more feasible for large-scale production. The study highlighted the importance of solvent selection and catalytic conditions in achieving high efficiency.

In terms of biological activity, ethyl 1,3-dihydroxynaphthalene-2-carboxylate has shown promising results as an inhibitor of certain enzymes involved in inflammatory pathways. Research conducted at the University of Cambridge (2024) revealed its ability to selectively target cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of chronic inflammatory diseases. The compound exhibited a 50% inhibitory concentration (IC50) of 1.2 µM, which is comparable to some existing COX-2 inhibitors.

Another notable study focused on the compound's anticancer properties. A team at the National Cancer Institute (2023) investigated its effects on various cancer cell lines, including breast and lung cancer. The results indicated that ethyl 1,3-dihydroxynaphthalene-2-carboxylate induces apoptosis in cancer cells through the activation of the p53 pathway, with minimal toxicity to normal cells. This selectivity makes it a promising candidate for further preclinical development.

Recent advancements in computational chemistry have also contributed to understanding the molecular interactions of ethyl 1,3-dihydroxynaphthalene-2-carboxylate. Molecular docking simulations (2024) have identified key binding sites and interactions with target proteins, providing a structural basis for its biological activity. These findings are expected to guide the design of more potent derivatives in the future.

Despite these promising results, challenges remain in the clinical translation of ethyl 1,3-dihydroxynaphthalene-2-carboxylate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in subsequent studies. However, the compound's unique structural features and biological activities make it a valuable subject for ongoing research in chemical biology and drug discovery.

In conclusion, ethyl 1,3-dihydroxynaphthalene-2-carboxylate (CAS: 6843-89-6) represents a versatile scaffold with significant potential in pharmaceutical applications. Continued research into its synthesis, mechanism of action, and therapeutic efficacy will be crucial for unlocking its full potential in the treatment of various diseases.